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Compound of Interest

Compound Name: Secretin, porcine

Cat. No.: B10776046

For Researchers, Scientists, and Drug Development Professionals

Introduction

Secretin is a 27-amino acid peptide hormone primarily produced by S-cells in the duodenum in
response to acidic chyme from the stomach.[1] Its principal physiological role is the stimulation
of the pancreas to secrete a bicarbonate-rich fluid, which neutralizes gastric acid and creates
an optimal pH for the activity of digestive enzymes in the small intestine.[1][2] Porcine secretin,
which is structurally identical to the natural porcine hormone, is utilized as a diagnostic agent to
assess pancreatic function and to aid in the diagnosis of gastrinoma.[3][4]

These application notes provide detailed protocols for the preparation and intravenous
administration of porcine secretin for research and drug development applications.

Product Information

Parameter Description

Product Name Porcine Secretin for Injection
Appearance Lyophilized sterile powder

Storage Store vials at -20°C. Protect from light.

Mechanism of Action and Signaling Pathway
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Secretin exerts its effects by binding to the secretin receptor (SCTR), a G protein-coupled
receptor (GPCR) located on the basolateral membrane of target cells, primarily pancreatic
ductal cells.[5][6] Binding of secretin to its receptor activates adenylyl cyclase, leading to an
increase in intracellular cyclic AMP (cAMP).[1][2] This rise in cCAMP activates Protein Kinase A
(PKA), which in turn phosphorylates and activates the Cystic Fibrosis Transmembrane
Conductance Regulator (CFTR) chloride channel.[7] The resulting efflux of chloride ions into
the ductal lumen drives the secretion of bicarbonate ions via a chloride-bicarbonate exchanger.
[6][7] This cascade ultimately leads to the secretion of a large volume of bicarbonate-rich
pancreatic fluid.[1]
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Secretin Signaling Pathway in Pancreatic Ductal Cells.

Quantitative Data Summary

The following tables summarize key quantitative data related to the intravenous administration
of porcine secretin.

Table 1: Recommended Dosages for Diagnostic Procedures
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Indication Recommended Dosage (IV over 1 minute)

Stimulation of pancreatic secretions for

) ) ) ) 0.2 mcg/kg
diagnosis of exocrine pancreas dysfunction
Stimulation of gastrin secretion to aid in the
. . , 0.4 mcg/kg
diagnosis of gastrinoma
Facilitation of identification of the ampulla of
0.2 mcg/kg

Vater and accessory papilla during ERCP

Table 2: Pharmacokinetic Parameters of Porcine Secretin

Parameter Value

Elimination Half-Life Approximately 27 minutes
Clearance 487 + 136 mL/minute
Volume of Distribution 2 Liters

Table 3: Expected Outcomes in Pancreatic Function Testing (Healthy Subjects)

Parameter Expected Result

Peak Bicarbonate Concentration > 80 mEg/L

Note: These values are guidelines and may vary between laboratories and experimental
models.[8]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Porcine
Secretin

This protocol details the procedure for reconstituting lyophilized porcine secretin for
intravenous injection.
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Materials:

Vial of lyophilized porcine secretin (16 mcg)

8 mL of 0.9% Sodium Chloride Injection, USP

Sterile syringe and needle

Alcohol swabs

Procedure:

 Visually inspect the vial of lyophilized powder for any particulate matter or discoloration. Do
not use if any is observed.

o Aseptically withdraw 8 mL of 0.9% Sodium Chloride Injection, USP into a sterile syringe.

« Inject the 8 mL of saline into the vial of porcine secretin. This will yield a final concentration of
2 mcg/mL.

o Shake the vial vigorously to ensure complete dissolution of the powder.

 Visually inspect the reconstituted solution for any particulate matter or discoloration. The
solution should be clear and colorless. Discard if any particulate matter or discoloration is
present.

e The reconstituted solution should be used immediately. Discard any unused portion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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